Cas no 2219407-80-2 (methyl 6-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate)

• Product Name: methyl 6-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate
• CAS No: 2219407-80-2
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6164547
• PubChem ID: 165746586
• Update Time: 2025-10-18

methyl 6-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate
• methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate
• 2219407-80-2
• EN300-1709022

• Inchi： 1S/C10H7ClN2O3/c1-16-10(15)9-7(5-14)8-3-2-6(11)4-13(8)12-9/h2-5H,1H3
• InChI Key： WNYCZJVECAPSMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=O)C(C(=O)OC)=NN2C=1

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 6-chloro-3-formylpyrazolo1,5-apyridine-2-carboxylate

Methyl 6-Chloro-3-Formylpyrazolo[1,5-a]Pyridine-2-Carboxylate: A Comprehensive Overview

Methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate, identified by the CAS number No. 2219407-80-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with a fused pyrazole and pyridine ring system. The presence of the methyl ester group and the chloro substituent at specific positions on the ring system contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly as they exhibit diverse biological activities. For instance, methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate has been explored for its potential as a kinase inhibitor, which is crucial in the development of anti-cancer therapies. The formyl group at position 3 plays a pivotal role in enhancing the compound's ability to interact with target proteins, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and esterification reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is suitable for use in preclinical studies. The stability of methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate under various conditions has also been evaluated, revealing its robustness for use in different experimental setups.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is indicative of its conjugated π-system. These properties make it suitable for applications in both analytical chemistry and materials science.

One of the most exciting developments involving methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate is its role as an intermediate in the synthesis of more complex heterocyclic compounds. By modifying specific substituents or introducing new functional groups, researchers can tailor its properties to suit various therapeutic needs. For example, substituting the chlorine atom with other halogens or electron-donating groups has been shown to significantly alter its biological activity.

Moreover, computational studies using molecular docking techniques have provided insights into how this compound interacts with target enzymes or receptors. These studies have revealed that the formyl group at position 3 is critical for binding affinity, while the chloro substituent at position 6 enhances selectivity by creating steric hindrance or electronic effects.

In conclusion, methyl 6-chloro-3-formylpyrazolo[1,5-a]pyridine-2-carboxylate represents a valuable compound in contemporary chemical research. Its unique structure, coupled with its versatile chemical properties and promising biological activities, positions it as a key player in the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly remain at the forefront of scientific innovation.